Cas no 860784-95-8 (2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860784-95-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD03787664
• CID: 5226369
• Update Time: 2026-03-07

2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1,3-dimethyl-4-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787664
• Inchi： 1S/C11H13N3O/c1-8-4-6-10(7-5-8)14-9(2)12-13(3)11(14)15/h4-7H,1-3H3
• InChI Key： GIBVIGUBSJKRJZ-UHFFFAOYSA-N
• SMILES： CC1C=CC(N2C(=O)N(C)N=C2C)=CC=1

Additional information on 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Comprehensive Overview of 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860784-95-8)

2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860784-95-8) is a specialized heterocyclic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of a triazole ring and a methylphenyl substituent makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents.

In recent years, the demand for triazole derivatives like 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE has surged, driven by their efficacy in targeting enzyme inhibition and receptor modulation. The compound's CAS No. 860784-95-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance. Its molecular stability and compatibility with various reaction conditions further enhance its appeal for industrial applications. This section delves into its chemical properties, synthesis methods, and emerging trends in its utilization.

One of the most discussed topics in organic chemistry circles is the synthetic versatility of 1,2,4-triazole compounds. 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE exemplifies this trend, as it serves as a precursor for designing molecules with tailored biological activities. Its methylphenyl group contributes to lipophilicity, a critical factor in drug bioavailability. Recent studies highlight its potential in addressing antibiotic resistance, a global health concern, by targeting bacterial efflux pumps. These insights align with user queries on "triazole-based antimicrobials" and "CAS 860784-95-8 applications," making this compound a focal point for innovation.

The agrochemical sector also benefits from 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, where it is investigated for its herbicidal and fungicidal properties. Searches for "triazole fungicides" and "crop protection chemicals" often lead to discussions about this compound's mode of action. Its ability to disrupt fungal cell membranes without harming non-target organisms positions it as a sustainable alternative to traditional pesticides. Regulatory agencies are increasingly scrutinizing such compounds for environmental safety, prompting researchers to optimize its efficacy-toxicity profile.

From a technical standpoint, the synthesis of 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE involves condensation reactions between hydrazine derivatives and carbonyl compounds. Advanced techniques like microwave-assisted synthesis have reduced reaction times and improved yields, addressing common laboratory challenges. These advancements resonate with search trends such as "green synthesis of triazoles" and "CAS 860784-95-8 preparation methods," underscoring the compound's alignment with modern chemical practices.

In conclusion, 2,5-DIMETHYL-4-(4-METHYLPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE (CAS No. 860784-95-8) represents a dynamic area of research with cross-disciplinary applications. Its structural features and adaptability to diverse synthetic pathways make it a valuable asset in addressing contemporary challenges in medicine and agriculture. As interest in triazole chemistry grows, this compound will likely remain at the forefront of scientific and industrial advancements.